Cas no 74733-25-8 (Methyl 3-fluoro-4-formylbenzoate)

Methyl 3-fluoro-4-formylbenzoate is a fluorinated aromatic ester with a formyl functional group, making it a versatile intermediate in organic synthesis. Its key structural features include a methyl ester at the 1-position and both fluorine and aldehyde substituents on the benzene ring, enabling selective reactivity in cross-coupling, nucleophilic addition, and condensation reactions. The fluorine atom enhances electron-withdrawing effects, influencing regioselectivity in further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthesizing fluorinated target compounds.
Methyl 3-fluoro-4-formylbenzoate structure
74733-25-8 structure
Product Name:Methyl 3-fluoro-4-formylbenzoate
CAS No:74733-25-8
MF:C9H7FO3
MW:182.148486375809
MDL:MFCD16036860
CID:1025821
PubChem ID:18766342
Update Time:2025-06-08

Methyl 3-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-fluoro-4-formylbenzoate
    • 3-fluoro-4-formylbenzoic acid methyl ester
    • 4-carbomethoxy-2-fluorobenzaldehyde
    • CL9165
    • Benzoic acid, 3-fluoro-4-formyl-, methyl ester
    • GJYBURAJRAHKAW-UHFFFAOYSA-N
    • BCP27816
    • AB0058368
    • Z5096
    • 3-fluoro-4-formyl-benzoic acid methyl ester
    • ST24025296
    • 3-Fluoro-4-formyl benzoic acid methyl ester
    • DS-16973
    • CS-W018604
    • A853101
    • EN300-134753
    • SY024126
    • 74733-25-8
    • MFCD16036860
    • SCHEMBL1765681
    • Z1255358363
    • AKOS016007363
    • DTXSID50596105
    • Methyl3-fluoro-4-formylbenzoate
    • DB-334814
    • Methyl 3-fluoro-4-forMylbenzoat
    • MDL： MFCD16036860
    • Inchi： 1S/C9H7FO3/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-5H,1H3
    • InChI Key： GJYBURAJRAHKAW-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)OC)C=CC=1C=O

Computed Properties

  • Exact Mass: 182.03800
  • Monoisotopic Mass: 182.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 1.3

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.42480

Methyl 3-fluoro-4-formylbenzoate Security Information

Methyl 3-fluoro-4-formylbenzoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 3-fluoro-4-formylbenzoate Pricemore >>

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Methyl 3-fluoro-4-formylbenzoate Production Method

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